Cyclopentyl 2-(4-methoxyphenyl)ethyl ketone
Overview
Description
Cyclopentyl 2-(4-methoxyphenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H20O2 and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Michael-Aldol Condensation Reactions
Cyclopentyl 2-(4-methoxyphenyl)ethyl ketone and similar compounds have been used in Michael-Aldol condensation reactions. For instance, the compound ethyl 2-hydroxy-4-oxo-2-phenylcyclohexanecarboxylate was obtained through such a condensation, demonstrating the utility of these ketones in synthesizing complex molecular structures (Hernández-Ortega et al., 2001).
2. Role in Nazarov Cyclization
These ketones play a significant role in Nazarov cyclization, a reaction important in organic synthesis. Studies have shown that compounds like 1,5-bis-(2-methoxyphenyl)-1,4-pentadien-3-one undergo Nazarov cyclization, leading to the formation of cyclic ketones, with methoxy groups acting as catalysts for necessary proton migrations (Cyriac et al., 2014).
3. Claisen-Schmidt Condensation
Another application is in Claisen-Schmidt condensation reactions. A study describes the use of a similar ketone, 2-(4-acetylphenyl-amino)-3-(4-methoxyphenyl)-1,8-naphthyridine, in solvent-free conditions to prepare α,β-unsaturated ketones (Mogilaiah & Reddy, 2003).
4. Synthesis of Pyrazolecarboxylates
A one-pot synthesis of 5-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxylates was reported, indicating the versatility of these ketones in synthesizing a range of compounds, including those with antioxidant potential (Goulart et al., 2020).
5. Radical Cation Reactivity
The reactivity of radical cations generated from similar compounds in aqueous solutions has been investigated, highlighting the intricate chemical dynamics these ketones can engage in, such as O-neophyl shifts and C-cyclopropyl beta-scission (Bietti et al., 2006).
Properties
IUPAC Name |
1-cyclopentyl-3-(4-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O2/c1-17-14-9-6-12(7-10-14)8-11-15(16)13-4-2-3-5-13/h6-7,9-10,13H,2-5,8,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXZORKTUMKTDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)C2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00644302 |
Source
|
| Record name | 1-Cyclopentyl-3-(4-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00644302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898793-81-2 |
Source
|
| Record name | 1-Cyclopentyl-3-(4-methoxyphenyl)-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898793-81-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Cyclopentyl-3-(4-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00644302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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